- Anomalous nitration of fluoranthene with nitrogen dioxide in carbon tetrachloride, Journal of the American Chemical Society, 1987, 109(21), 6535-7
Cas no 13177-31-6 (Fluoranthene, 7-nitro-)
Fluoranthene, 7-nitro- structure
Product Name:Fluoranthene, 7-nitro-
CAS No:13177-31-6
MF:C16H9NO2
MW:247.248163938522
CID:208783
PubChem ID:25761
Update Time:2025-04-19
Fluoranthene, 7-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Fluoranthene, 7-nitro-
- 7-Nitrofluoranthene
- 13177-31-6
- JBCOKTTXCKLQBB-UHFFFAOYSA-N
- CCRIS 5512
- 7-Nitro-fluoranthene
- CHEMBL355315
- DTXSID60157201
- BRN 2562310
- 4P7HYJ3WC9
-
- Inchi： 1S/C16H9NO2/c18-17(19)14-9-3-7-12-11-6-1-4-10-5-2-8-13(15(10)11)16(12)14/h1-9H
- InChI Key： JBCOKTTXCKLQBB-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=CC=C2C=1C1C=CC=C3C=CC=C2C=13)=O
Computed Properties
- Exact Mass: 247.063328530g/mol
- Monoisotopic Mass: 247.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 0
- Complexity: 377
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 45.8Ų
Fluoranthene, 7-nitro- Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Nitrogen dioxide , Nitrogen oxide (N2O4) Solvents: Dichloromethane
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Nitrogen dioxide Solvents: Tetrahydrofuran
Reference
- A dichotomy in the nitration of fluoranthene with nitrogen dioxide/dinitrogen tetroxide: mechanistic and toxicological implications, Journal of Organic Chemistry, 1990, 55(9), 2616-21
Fluoranthene, 7-nitro- Preparation Products
Fluoranthene, 7-nitro- Related Literature
-
Patrizia Di Filippo,Carmela Riccardi,Claudio Gariazzo,Federica Incoronato,Donatella Pomata,Sergio Spicaglia,Angelo Cecinato J. Environ. Monit. 2007 9 275
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